Cas no 2171460-62-9 (4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one
• CAS No: 2171460-62-9
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5938645
• PubChem ID: 165545471
• Update Time: 2025-06-09

4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one
• 2171460-62-9
• EN300-1645909

• Inchi： 1S/C8H14N2O3/c9-7-5-13-10(8(7)11)6-2-1-3-12-4-6/h6-7H,1-5,9H2
• InChI Key： PDUKNFUTEIGUFB-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)N1C(C(CO1)N)=O

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.8Ų

Additional information on 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one

Recent Advances in the Study of 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one (CAS: 2171460-62-9)

The compound 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one (CAS: 2171460-62-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis process to achieve higher yields and purity, which is critical for its application in drug development. The compound's oxazolidinone core is particularly noteworthy, as it is a common pharmacophore in antibiotics and other bioactive molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one exhibits promising antimicrobial properties. Specifically, it has shown efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a novel antibiotic, especially in the face of increasing antibiotic resistance.

Further investigations into the mechanism of action reveal that the compound inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit, a target shared by other oxazolidinone antibiotics such as linezolid. However, its unique structural modifications may confer advantages in terms of reduced side effects and improved pharmacokinetics.

Beyond its antimicrobial applications, 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one is also being explored for its potential in treating inflammatory diseases. Recent in vivo studies in murine models have shown that the compound can modulate inflammatory pathways, reducing markers such as TNF-α and IL-6. This dual functionality—antimicrobial and anti-inflammatory—makes it a compelling candidate for further development.

Despite these promising results, challenges remain in the clinical translation of 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Researchers are currently exploring formulation strategies, including nanoparticle delivery systems, to enhance its therapeutic efficacy.

In conclusion, 4-amino-2-(oxan-3-yl)-1,2-oxazolidin-3-one (CAS: 2171460-62-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and broad-spectrum biological activities position it as a valuable subject for ongoing and future research. Continued efforts in optimizing its synthesis and understanding its mechanisms will be crucial for its potential transition from the lab to the clinic.